Cas no 491850-53-4 (2-methyl-5-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 2-methyl-5-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 491850-53-4
• MF: C₈H₆ClF₃O₂S
• MW: 258.645250797272
• MDL: MFCD18399867
• CID: 2653009
• PubChem ID: 65816449
• Update Time: 2025-04-21

2-methyl-5-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(trifluoromethyl)benzenesulfonyl chloride
• 2-methyl-5-(trifluoromethyl)benzene-1-sulfonyl chloride
• CS-0265380
• DTXSID30734947
• 848-011-7
• Benzenesulfonyl chloride, 2-methyl-5-(trifluoromethyl)-
• EN300-98101
• DTXCID20685691
• 2-methyl-5-(trifluoromethyl)benzene-1-sulfonylchloride
• AKOS015157824
• 491850-53-4
• SCHEMBL3088227
• MFCD18399867

• MDL： MFCD18399867
• Inchi： 1S/C8H6ClF3O2S/c1-5-2-3-6(8(10,11)12)4-7(5)15(9,13)14/h2-4H,1H3
• InChI Key： XYPIRHQSGNNMOP-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)(F)F)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 257.9729128Da
• Monoisotopic Mass: 257.9729128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes